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Introduction
These application notes provide a detailed overview of the usage levels and protocols for

Arlacel A in pharmaceutical compounding. While the term "Arlacel A" historically refers to

Dianhydro-D-mannitol monooleate, in contemporary pharmaceutical compounding, the trade

name "Arlacel 165" is more prevalent and extensively documented. Arlacel 165 is a versatile,

non-ionic, oil-in-water (O/W) self-emulsifying wax composed of a balanced blend of Glyceryl

Stearate and PEG-100 Stearate.[1][2] This document will primarily focus on Arlacel 165, its

applications, and established protocols, with a brief clarification on Arlacel A.

Note on "Arlacel A" vs. "Arlacel 165":

Arlacel A: Chemically identified as Dianhydro-D-mannitol monooleate. Its use in modern

pharmaceutical compounding is less documented in readily available literature compared to

Arlacel 165.

Arlacel 165: A widely used emulsifier in the pharmaceutical and cosmetic industries for

creating stable oil-in-water emulsions.[1][2] It is known for its excellent stability, versatility in

formulating creams and lotions, and compatibility with a wide range of active pharmaceutical

ingredients (APIs).[1]
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Due to its prevalence and extensive documentation in pharmaceutical applications, the

following data and protocols are specific to Arlacel 165.

Data Presentation: Quantitative Usage Levels
The concentration of Arlacel 165 is critical for achieving the desired emulsion stability, viscosity,

and sensory characteristics of the final product. The following tables summarize the

recommended usage levels in various pharmaceutical dosage forms.

Table 1: Recommended Usage Levels of Arlacel 165 in Topical Formulations

Dosage Form
Recommended
Concentration (% w/w)

Notes

Creams 2.0 - 8.0

Higher concentrations create

thicker, more viscous creams.

Often used as the sole

emulsifier.

Lotions 2.0 - 5.0

Lower concentrations result in

more fluid lotions. May require

a stabilizer or co-emulsifier for

very low viscosity formulations.

Ointments (Anhydrous) 5.0 - 25.0

Acts as a structurant and

stabilizer in non-aqueous

systems.

Cleansing Systems 2.0 - 5.0
Functions as an opacifier and

mild surfactant.

Stick Formulations 2.0 - 5.0
Used as a wetting agent for

dispersed solids.

Table 2: General Properties of Arlacel 165
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Property Value

Chemical Name Glyceryl Stearate (and) PEG-100 Stearate

Appearance White to off-white waxy flakes or pellets

HLB Value Approximately 11

Melting Point 55°C - 60°C

pH Range (final formulation) 4.5 - 8.0

Experimental Protocols
Key Experiment: Preparation of a Stable Oil-in-Water
(O/W) Cream
This protocol outlines the standard procedure for compounding a basic O/W cream using

Arlacel 165.

Materials:

Arlacel 165

Oil Phase Components (e.g., mineral oil, cetyl alcohol, active ingredients soluble in oil)

Aqueous Phase Components (e.g., purified water, glycerin, water-soluble active ingredients)

Preservative

Two heat-resistant beakers

Water bath or hot plate

Overhead stirrer or homogenizer

Thermometer

Methodology:
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Phase Preparation:

Oil Phase: In a clean, dry beaker, combine all oil-soluble components, including Arlacel

165.

Aqueous Phase: In a separate beaker, combine all water-soluble components.

Heating:

Heat both the oil phase and the aqueous phase separately to 65°C - 75°C. Ensure all

components in the oil phase, including the Arlacel 165 flakes, are completely melted and

the phase is uniform.

Emulsification:

Slowly add the heated aqueous phase to the heated oil phase with continuous, moderate

stirring.

Increase the mixing speed and homogenize for 2-3 minutes to ensure the formation of a

fine emulsion.

Cooling:

Allow the emulsion to cool gradually while maintaining gentle stirring.

Addition of Thermolabile Components:

Once the emulsion has cooled to below 40°C, add any heat-sensitive ingredients, such as

preservatives or certain active pharmaceutical ingredients.

Final Mixing and Storage:

Continue to stir gently until the cream is congealed and uniform.

Package the final product in an appropriate container. It is recommended to let the cream

rest for 24 hours to allow for the viscosity to fully develop.

Mandatory Visualizations
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Signaling Pathways and Experimental Workflows

Phase Preparation Heating

Emulsification Cooling & Final Steps

Oil Phase Components + Arlacel 165 Heat Oil Phase
(65-75°C)

Aqueous Phase Components Heat Aqueous Phase
(65-75°C)

Combine Phases
(Aqueous to Oil) Homogenize Cool with Gentle Stirring Add Thermolabile Ingredients

(<40°C) Final Cream Product

Click to download full resolution via product page

Caption: Workflow for O/W Cream Compounding with Arlacel 165.

Define Desired Product Viscosity

Lotion (Low Viscosity) Cream (High Viscosity)

Use Arlacel 165 at 2-5% Use Arlacel 165 at 5-8%

Evaluate Emulsion Stability & Texture

Adjust Concentration or Add Co-emulsifier/Stabilizer

Not Acceptable

Final Formulation

Acceptable
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Caption: Decision workflow for selecting Arlacel 165 concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Articles [globalrx.com]

2. shreekrishnaenviroventure.com [shreekrishnaenviroventure.com]

To cite this document: BenchChem. [Arlacel A: Application Notes and Protocols for
Pharmaceutical Compounding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262539#arlacel-a-usage-levels-in-pharmaceutical-
compounding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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